Cas no 300372-37-6 ((S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID)
(S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID Chemical and Physical Properties
Names and Identifiers
-
- (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID
- 3-Pyridineacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αS)-
- (S)-2-((tert-butoxycarbonyl)amino)-2-(pyridin-3-yl)acetic acid
-
- Inchi: 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-9(10(15)16)8-5-4-6-13-7-8/h4-7,9H,1-3H3,(H,14,17)(H,15,16)/t9-/m0/s1
- InChI Key: ZHXKLUQXXPIZQU-VIFPVBQESA-N
- SMILES: C(=O)(OC(C)(C)C)N[C@@H](C1C=CC=NC=1)C(O)=O
(S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1291977-1g |
(S)-tert-Butoxycarbonylamino-pyridin-3-yl-acetic acid |
300372-37-6 | 95% | 1g |
$3355 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1291977-5g |
(S)-tert-Butoxycarbonylamino-pyridin-3-yl-acetic acid |
300372-37-6 | 95% | 5g |
$11245 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1291977-1g |
(S)-tert-Butoxycarbonylamino-pyridin-3-yl-acetic acid |
300372-37-6 | 95% | 1g |
$3355 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1291977-5g |
(S)-tert-Butoxycarbonylamino-pyridin-3-yl-acetic acid |
300372-37-6 | 95% | 5g |
$11245 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1291977-5g |
(S)-tert-Butoxycarbonylamino-pyridin-3-yl-acetic acid |
300372-37-6 | 95% | 5g |
$11245 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1291977-1g |
(S)-tert-Butoxycarbonylamino-pyridin-3-yl-acetic acid |
300372-37-6 | 95% | 1g |
$3355 | 2025-02-21 |
(S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID
Introduction to (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID (CAS No 300372-37-6)
The compound (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID, identified by its CAS number 300372-37-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising properties for use in the synthesis of bioactive agents, particularly in the context of drug discovery and medicinal chemistry. The unique structural features of this compound, including its chiral center and the presence of both amide and carboxylic acid functional groups, make it a valuable intermediate in the construction of more complex molecular architectures.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways with high selectivity and efficacy. The (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID molecule, due to its structural complexity and functional diversity, has emerged as a key building block in the synthesis of small-molecule inhibitors and modulators. These inhibitors are designed to interact with biological targets such as enzymes and receptors, thereby modulating their activity and potentially treating various diseases.
One of the most compelling aspects of this compound is its stereochemical purity. The (S)-configuration of the chiral center ensures that the resulting derivatives exhibit enantiopurity, which is crucial for pharmaceutical applications where the biological activity can be highly dependent on the stereochemistry of the molecule. This feature has made (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID a preferred choice for researchers aiming to develop enantiomerically pure drugs that minimize side effects and enhance therapeutic outcomes.
The pharmacological potential of this compound has been explored in several cutting-edge research studies. For instance, recent investigations have demonstrated its utility in the synthesis of potent inhibitors targeting kinases, which are critical enzymes involved in various cellular signaling pathways. These kinases have been implicated in numerous diseases, including cancer, inflammatory disorders, and neurological conditions. By developing selective inhibitors based on the scaffold of (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression.
Furthermore, the amide and carboxylic acid functionalities present in this compound provide versatile sites for further chemical modifications. These modifications can be tailored to enhance solubility, improve bioavailability, or target specific tissues or organs. Such flexibility is essential for developing drug candidates that meet stringent pharmacokinetic and pharmacodynamic requirements. The ability to fine-tune these properties makes (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID a valuable asset in medicinal chemistry libraries.
In addition to its role as an intermediate in drug synthesis, this compound has also been studied for its potential applications in materials science and biotechnology. Its unique structural motifs have inspired the development of novel polymers and coatings with enhanced mechanical properties and biocompatibility. These materials are being explored for use in medical implants, tissue engineering scaffolds, and other advanced technological applications.
The synthesis of (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID involves a series of well-established organic reactions that highlight its synthetic accessibility. Key steps include chiral resolution or asymmetric synthesis to ensure high enantiomeric purity, followed by functional group transformations to introduce the desired amide and carboxylic acid moieties. Advances in synthetic methodologies have further streamlined these processes, making it feasible to produce large quantities of this compound for research and industrial purposes.
As our understanding of biological systems continues to evolve, the demand for sophisticated chemical tools like (S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID is expected to grow. Ongoing research efforts are focused on expanding its utility by exploring new synthetic routes, discovering novel derivatives with enhanced properties, and applying it to emerging therapeutic areas such as precision medicine and gene therapy. The versatility and potential of this compound make it a cornerstone in modern chemical biology and pharmaceutical innovation.
300372-37-6 ((S)-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-3-YL-ACETIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)